Cas no 2170881-31-7 ([1-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazol-4-yl]boronic acid)

[1-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazol-4-yl]boronic acid structure
2170881-31-7 structure
Product Name:[1-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazol-4-yl]boronic acid
CAS No:2170881-31-7
MF:C7H10BF3N2O2
MW:221.972712039948
MDL:MFCD25953898
CID:4773438
PubChem ID:74788634
Update Time:2026-02-26

[1-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazol-4-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

    • 1-ISOPROPYL-3-(TRIFLUOROMETHYL)PYRAZOLE-4-BORONIC ACID
    • (1-Isopropyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)boronic acid
    • KM3731
    • AM85242
    • AK167891
    • W2892
    • [1-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazol-4-yl]boronic acid
    • VLD88131
    • [1-propan-2-yl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid
    • DS-9593
    • MFCD25953898
    • SY261198
    • N11799
    • 2170881-31-7
    • 1-ISOPROPYL-3-(TRIFLUOROMETHYL)PYRAZOL-4-YLBORONIC ACID
    • AKOS025287496
    • 1-Isopropyl-3-(trifluoromethyl)-1H-pyrazole-4-boronic Acid
    • MDL: MFCD25953898
    • Inchi: 1S/C7H10BF3N2O2/c1-4(2)13-3-5(8(14)15)6(12-13)7(9,10)11/h3-4,14-15H,1-2H3
    • InChI Key: LVFOYTQDBQEMAZ-UHFFFAOYSA-N
    • SMILES: FC(C1C(B(O)O)=CN(C(C)C)N=1)(F)F

Computed Properties

  • Exact Mass: 222.0787422g/mol
  • Monoisotopic Mass: 222.0787422g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.3

[1-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazol-4-yl]boronic acid Pricemore >>

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abcr
AB539148-250 mg
(1-Isopropyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)boronic acid; .
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abcr
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